Doripenem hydrate
Doripenem hydrate
Doripenem hydrate is a member of carbapenems.
Brand Name:
Vulcanchem
CAS No.:
364622-82-2
VCID:
VC20744622
InChI:
InChI=1S/C15H24N4O6S2.H2O/c1-6-11-10(7(2)20)14(21)19(11)12(15(22)23)13(6)26-9-3-8(17-5-9)4-18-27(16,24)25;/h6-11,17-18,20H,3-5H2,1-2H3,(H,22,23)(H2,16,24,25);1H2/t6-,7-,8+,9+,10-,11-;/m1./s1
SMILES:
CC1C2C(C(=O)N2C(=C1SC3CC(NC3)CNS(=O)(=O)N)C(=O)O)C(C)O.O
Molecular Formula:
C15H26N4O7S2
Molecular Weight:
438.5 g/mol
Doripenem hydrate
CAS No.: 364622-82-2
VCID: VC20744622
Molecular Formula: C15H26N4O7S2
Molecular Weight: 438.5 g/mol
* For research use only. Not for human or veterinary use.
| Description | Doripenem hydrate is a member of carbapenems. |
|---|---|
| CAS No. | 364622-82-2 |
| Product Name | Doripenem hydrate |
| Molecular Formula | C15H26N4O7S2 |
| Molecular Weight | 438.5 g/mol |
| IUPAC Name | (4R,5S,6S)-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-3-[(3S,5S)-5-[(sulfamoylamino)methyl]pyrrolidin-3-yl]sulfanyl-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid;hydrate |
| Standard InChI | InChI=1S/C15H24N4O6S2.H2O/c1-6-11-10(7(2)20)14(21)19(11)12(15(22)23)13(6)26-9-3-8(17-5-9)4-18-27(16,24)25;/h6-11,17-18,20H,3-5H2,1-2H3,(H,22,23)(H2,16,24,25);1H2/t6-,7-,8+,9+,10-,11-;/m1./s1 |
| Standard InChIKey | NTUBEBXBDGKBTJ-WGLOMNHJSA-N |
| Isomeric SMILES | C[C@@H]1[C@@H]2[C@H](C(=O)N2C(=C1S[C@H]3C[C@H](NC3)CNS(=O)(=O)N)C(=O)O)[C@@H](C)O.O |
| SMILES | CC1C2C(C(=O)N2C(=C1SC3CC(NC3)CNS(=O)(=O)N)C(=O)O)C(C)O.O |
| Canonical SMILES | CC1C2C(C(=O)N2C(=C1SC3CC(NC3)CNS(=O)(=O)N)C(=O)O)C(C)O.O |
| Synonyms | 2-(5-sulfamoylaminomethylpyrrolidin-3-ylthio)-6-(1-hydroxyethyl)-1-methylcarbapen-2-em-3-carboxylic acid doripenem S 4661 S-4661 S4661 |
| PubChem Compound | 636377 |
| Last Modified | Sep 13 2023 |
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